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Compound of Interest

Compound Name: GPR120 Agonist 2

Cat. No.: B608918

Disclaimer: GPR120 Agonist 2 is a G protein-coupled receptor 120 (GPR120) agonist
identified in patent literature.[1][2] Publicly available data on the specific cellular targets and
guantitative pharmacological properties of "GPR120 Agonist 2" are limited. This guide
provides a comprehensive overview of the well-established cellular targets and signaling
pathways of GPR120 agonists in general, which are the expected mechanisms of action for
GPR120 Agonist 2.

G protein-coupled receptor 120 (GPR120), also known as Free Fatty Acid Receptor 4 (FFAR4),
is a receptor for medium and long-chain free fatty acids.[3][4] It is a key regulator of metabolic
and inflammatory processes, making it an attractive therapeutic target for conditions such as
type 2 diabetes, obesity, and inflammatory diseases.[4][5][6] GPR120 is primarily expressed in
adipose tissue, macrophages, and intestinal enteroendocrine cells.[5][6] Activation of GPR120
by an agonist like GPR120 Agonist 2 initiates a cascade of intracellular signaling events that
mediate its physiological effects.

Primary Cellular Targets and Signaling Pathways

Upon activation by an agonist, GPR120 signals through two primary pathways: a Gag/11-
mediated pathway that leads to an increase in intracellular calcium, and a -arrestin 2-
dependent pathway that mediates anti-inflammatory effects.

1. Gog/11-Mediated Signaling Pathway:

This pathway is primarily associated with metabolic regulation.
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GPR120: The agonist binds to and activates the GPR120 receptor on the cell surface.

Gaqg/11: The activated GPR120 couples to the heterotrimeric G protein Gag/11.

Phospholipase C (PLC): Gag/11 activates PLC.

Inositol Trisphosphate (IP3) and Diacylglycerol (DAG): PLC cleaves phosphatidylinositol 4,5-
bisphosphate (PIP2) into IP3 and DAG.

Intracellular Calcium (Ca2+): IP3 binds to its receptor on the endoplasmic reticulum, leading
to the release of stored calcium into the cytoplasm.[7]

Downstream Effects: The increase in intracellular calcium can lead to various cellular
responses, including the secretion of glucagon-like peptide-1 (GLP-1) from enteroendocrine
cells and the stimulation of glucose transporter 4 (GLUT4) translocation in adipocytes, which
promotes glucose uptake.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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GPR120 Agonist 2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608918#cellular-targets-of-gpr120-agonist-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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